Cas no 949980-52-3 ({4H,5H-1,2,4triazolo4,3-aquinolin-1-yl}methanamine)

• Product Name: {4H,5H-1,2,4triazolo4,3-aquinolin-1-yl}methanamine
• CAS No: 949980-52-3
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• MDL: MFCD09802203
• CID: 5225593
• Update Time: 2025-07-10

{4H,5H-1,2,4triazolo4,3-aquinolin-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoline-1-methanamine, 4,5-dihydro-
• 1-{4H,5H-[1,2,4]triazolo[4,3-a]quinolin-1-yl}methan amine dihydrochloride
• (4,5-Dihydro-[1,2,4]triazolo[4,3-a]quinolin-1-yl)methanamine
• {4H,5H-1,2,4triazolo4,3-aquinolin-1-yl}methanamine

• MDL： MFCD09802203
• Inchi： 1S/C11H12N4/c12-7-11-14-13-10-6-5-8-3-1-2-4-9(8)15(10)11/h1-4H,5-7,12H2
• InChI Key： YUHUBXKUTVBRMV-UHFFFAOYSA-N
• SMILES： N12C(CN)=NN=C1CCC1=C2C=CC=C1

Additional information on {4H,5H-1,2,4triazolo4,3-aquinolin-1-yl}methanamine

Introduction to {4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine (CAS No. 949980-52-3)

{4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine (CAS No. 949980-52-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₃H₁₃N₅, and it has a molecular weight of 247.28 g/mol.

The synthesis of {4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine involves a series of well-defined chemical reactions. One common approach involves the condensation of 1-(aminomethyl)-1H-benzo[d][1,2,3]triazol-5(4H)-one with an appropriate quinoline derivative under controlled conditions. This method yields the desired product with high purity and yield, making it suitable for further pharmacological evaluation.

In recent years, {4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial targets in cancer therapy. The ability to selectively target these kinases without affecting other essential cellular processes makes {4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine a promising candidate for the development of targeted cancer therapies.

Beyond its anticancer properties, {4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine has also been investigated for its potential in treating neurodegenerative diseases. Studies have demonstrated that this compound can modulate the activity of certain neurotransmitter receptors and enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects observed in preclinical models suggest that {4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine could be a valuable tool in the development of new treatments for these debilitating conditions.

The pharmacokinetic properties of {4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine have also been evaluated to ensure its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Additionally, the compound has demonstrated low toxicity in animal models at therapeutic doses.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of {4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings have paved the way for more advanced clinical trials to explore the compound's effectiveness in treating specific diseases.

In conclusion,{4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine (CAS No. 949980-52-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and neurology. As ongoing studies continue to unravel its full potential,{4H,5H-1,2,4triazolo[4,3-a]quinolin-1-yl}methanamine may well become a cornerstone in the treatment of various diseases.